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An In-depth Technical Guide to 2-Chloro-N,N-dimethylacetamide: Properties, Synthesis, and
Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Chloro-N,N-dimethylacetamide, a halogenated amide with the molecular formula
C4HsCINO, serves as a pivotal reagent and intermediate in modern organic synthesis. Its
unique chemical structure, featuring an activated carbon-chlorine bond adjacent to a dimethyl
amide functional group, imparts a versatile reactivity profile that is highly valued in the
pharmaceutical and agrochemical industries. This guide provides a comprehensive technical
overview of its physicochemical properties, established synthesis methodologies, core
reactivity principles, and significant applications. By elucidating the mechanistic underpinnings
of its utility and providing detailed experimental context, this document aims to equip
researchers and development professionals with the critical knowledge required to effectively
and safely leverage this compound in their work. The molecular weight of 2-Chloro-N,N-
dimethylacetamide is approximately 121.56 g/mol .[1][2]
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Core Physicochemical Properties

A thorough understanding of a reagent's physical and chemical properties is fundamental to its
successful application in a laboratory or industrial setting. 2-Chloro-N,N-dimethylacetamide is
a clear, colorless to pale yellow liquid under standard conditions.[3] Its key properties are
summarized in the table below, providing a quantitative basis for experimental design, including
solvent selection, reaction temperature control, and purification strategies.

Property Value Source(s)
Molecular Weight 121.56 g/mol PubChem[1]
Molecular Formula C4HsCINO PubChem[1]
CAS Number 2675-89-0 PubChem[1]
Density 1.182 g/mL at 20 °C Sigma-Aldrich, ChemBK][4]
Boiling Point 98-100 °C at 11 mmHg ChemBK, Apexmol[3][4]
Melting Point 15-16 °C ChemBKJ4]
Flash Point >110°C (>230°F) - Closed Sigma-Aldrich
Cup
Refractive Index n20/D 1.479 Sigma-Aldrich
Appearance Iclllezr, colorless to pale yellow Apexmol[3]
iqui

Miscible with water; slightly
Solubility soluble in chloroform, hexane, ChemicalBook, ChemBK[4][5]

methanol

Synthesis and Manufacturing Principles

The industrial and laboratory-scale synthesis of 2-Chloro-N,N-dimethylacetamide is typically
achieved via the amidation of a chloroacetyl derivative with dimethylamine. The most common
and direct method involves the reaction of chloroacetyl chloride with dimethylamine.
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Causality of Experimental Design: This synthesis route is favored due to the high reactivity of
the acid chloride (chloroacetyl chloride) with the nucleophilic amine (dimethylamine). The
reaction is highly exothermic and proceeds rapidly. To control the reaction rate and prevent side
product formation, it is crucial to manage the temperature, typically by cooling the reaction
vessel. An acid scavenger, such as an alkali metal salt (e.g., sodium carbonate or sodium
acetate) or an excess of the amine, is required to neutralize the hydrochloric acid byproduct,
which would otherwise protonate the unreacted dimethylamine, rendering it non-nucleophilic
and halting the reaction.[6]

A generalized workflow for this synthesis is depicted below.
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Caption: Synthesis workflow for 2-Chloro-N,N-dimethylacetamide.
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Chemical Reactivity and Mechanistic Insights

The synthetic utility of 2-Chloro-N,N-dimethylacetamide stems from its nature as a potent
electrophilic alkylating agent. The presence of the chlorine atom makes the adjacent carbon
atom susceptible to nucleophilic attack.

Expertise & Experience: The reactivity of the C-Cl bond is significantly enhanced by the
adjacent carbonyl group of the amide. This electron-withdrawing group polarizes the C-Cl bond,
increasing the partial positive charge on the carbon and making it a more "active" electrophile
compared to simple alkyl chlorides like chloroethane. This activation is crucial for its
effectiveness in reactions with a wide range of nucleophiles, including amines, alcohols, thiols,
and carbanions, enabling the introduction of the CH2CON(CHs)2 moiety into target molecules.
[3] This transformation is a cornerstone of nucleophilic substitution reactions.[3]
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Caption: Core reactivity pathway of 2-Chloro-N,N-dimethylacetamide.

Applications in Research and Drug Development

© 2026 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/product/b142992/docs?utm_src=pdf-body#2-chloro-n-n-dimethylacetamide-molecular-weight
https://www.nbinno.com/other-organic-chemicals/2-chloro-n-n-dimethylacetamide-organic-catalyst-synthesis-intermediate-ey
https://www.nbinno.com/other-organic-chemicals/2-chloro-n-n-dimethylacetamide-organic-catalyst-synthesis-intermediate-ey
https://www.benchchem.com/product/b142992/docs?utm_src=pdf-body-img#2-chloro-n-n-dimethylacetamide-molecular-weight
https://www.benchchem.com/product/b142992/docs?utm_src=pdf-body#2-chloro-n-n-dimethylacetamide-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142992?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

2-Chloro-N,N-dimethylacetamide is a versatile building block in the synthesis of complex
organic molecules, particularly active pharmaceutical ingredients (APIs).[3] Its ability to readily
alkylate various functional groups makes it an indispensable tool for molecular elaboration and
scaffold modification.

Case Study: Synthesis of (S)-Carbinoxamine A notable application is its use as a key
intermediate in the synthesis of (S)-carbinoxamine, an antihistamine.[3] In this context, the
molecule is used to introduce the N,N-dimethylethanamine side chain, which is critical for the
drug's pharmacological activity. The synthesis involves the alkylation of a precursor molecule
with 2-Chloro-N,N-dimethylacetamide, followed by reduction of the amide carbonyl to the
corresponding amine.

This highlights a common strategic workflow in drug development: using a stable, reactive
handle like 2-Chloro-N,N-dimethylacetamide to install a functional group that can be further
transformed in a subsequent step.

Experimental Protocol: N-Alkylation of an Aniline
Derivative

This protocol describes a general, self-validating procedure for the N-alkylation of a primary
aromatic amine using 2-Chloro-N,N-dimethylacetamide.

Trustworthiness: This protocol is designed to be self-validating by incorporating in-process
checks (TLC monitoring) and a robust purification sequence. The choice of a non-nucleophilic
base is critical to prevent competitive reactions.

Materials:

Substituted Aniline (1.0 eq)

2-Chloro-N,N-dimethylacetamide (1.1 eq)

Potassium Carbonate (K2COs), anhydrous (2.5 eq)

Acetonitrile (CHsCN), anhydrous

Ethyl Acetate
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 Brine (saturated NaCl solution)
e Magnesium Sulfate (MgSOa4), anhydrous
Step-by-Step Methodology:

o Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g.,
Nitrogen or Argon), add the substituted aniline (1.0 eq) and anhydrous potassium carbonate
(2.5 eq).

o Solvent Addition: Add anhydrous acetonitrile to the flask to create a slurry (approx. 0.2 M
concentration relative to the aniline).

o Reagent Addition: Add 2-Chloro-N,N-dimethylacetamide (1.1 eq) to the stirring mixture at
room temperature.

e Heating and Monitoring: Heat the reaction mixture to 60-70 °C. Monitor the reaction progress
by Thin Layer Chromatography (TLC) until the starting aniline spot is no longer visible
(typically 4-12 hours). Causality Note: Heating accelerates the rate of this Sn2 reaction,
which can be sluggish at room temperature. K2COs is an effective and economical base that
is largely insoluble in acetonitrile, simplifying filtration.

o Workup - Quenching: Cool the reaction mixture to room temperature. Filter the solid K2COs
and rinse the solid with a small amount of ethyl acetate.

o Workup - Extraction: Concentrate the filtrate under reduced pressure. Redissolve the residue
in ethyl acetate and wash with water (2x) and then with brine (1x). This removes any
remaining inorganic salts and water-soluble impurities.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate the solvent using a rotary evaporator.

« Purification: Purify the resulting crude product by column chromatography on silica gel to
yield the pure N-alkylated product.

Safety, Handling, and Disposal
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2-Chloro-N,N-dimethylacetamide is a hazardous substance that requires careful handling to
minimize risk.

e Hazard Profile: The compound is classified as harmful if swallowed, corrosive, and causes
serious eye and skin irritation.[7][8] It may also cause respiratory irritation.[7]

e Personal Protective Equipment (PPE): Always handle this chemical inside a certified
chemical fume hood. Wear appropriate PPE, including a lab coat, chemical-resistant gloves
(e.g., nitrile), and splash-proof safety goggles or a face shield.[7][8]

» Handling: Avoid inhalation of vapors and direct contact with skin and eyes.[7] Ensure
containers are kept tightly closed in a dry, cool, and well-ventilated area designated for
corrosive materials.[8]

o First Aid:

o Skin Contact: Immediately take off all contaminated clothing and rinse the affected skin
area with plenty of water for at least 15 minutes.[8]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek immediate medical attention.[8]

o Inhalation: Move the person to fresh air and keep them comfortable for breathing. Call a
poison center or doctor immediately.[8]

» Disposal: Dispose of waste material and containers in accordance with local, regional, and
national regulations. Waste should be handled as hazardous chemical waste and processed
by a licensed disposal company.[7][8]

Conclusion

2-Chloro-N,N-dimethylacetamide is a high-value reagent whose utility is firmly established in
the fields of organic synthesis and medicinal chemistry. Its predictable reactivity, driven by an
electronically activated C-Cl bond, allows for the efficient installation of the dimethylacetamido
moiety, a common structural motif in pharmaceuticals. A comprehensive understanding of its
properties, synthesis, and safe handling protocols, as detailed in this guide, is essential for any
scientist seeking to exploit its full synthetic potential.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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